Ethyl 2-((5-bromo-3-nitropyridin-2-yl)oxy)acetate
Cat. No. B024897
M. Wt: 305.08 g/mol
InChI Key: UHIILDDDMFTHKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09221838B2
Procedure details
To a suspension of sodium hydride (5.31 g, 133 mmol) in 1,4-dioxane (250 ml), ethyl glycolate (12.56 ml, 133 mmol) was added drop wise over a period of 30 minutes ensuring that the temperature was maintained below 30° C. The resulting thick suspension was stirred at room temperature for 15 minutes. In a separate 11 round-bottomed flask was added 5-bromo-2-chloro-3-nitropyridine (21 g, 88 mmol) in 1,4-dioxane (150 ml) to give a brown solution. The suspension of sodium hydride and ethyl glycolate was added drop wise over a period of 30 minutes at 0° C. The resulting reaction mixture was heated to 80° C. overnight.
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[C:3]([O:7][CH2:8][CH3:9])(=[O:6])[CH2:4][OH:5].[Br:10][C:11]1[CH:12]=[C:13]([N+:18]([O-:20])=[O:19])[C:14](Cl)=[N:15][CH:16]=1>O1CCOCC1>[Br:10][C:11]1[CH:12]=[C:13]([N+:18]([O-:20])=[O:19])[C:14]([O:5][CH2:4][C:3]([O:7][CH2:8][CH3:9])=[O:6])=[N:15][CH:16]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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5.31 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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12.56 mL
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Type
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reactant
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Smiles
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C(CO)(=O)OCC
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Step Two
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Name
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Quantity
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21 g
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Type
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reactant
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Smiles
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BrC=1C=C(C(=NC1)Cl)[N+](=O)[O-]
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CO)(=O)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The resulting thick suspension was stirred at room temperature for 15 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added drop wise over a period of 30 minutes
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Duration
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30 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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was maintained below 30° C
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CUSTOM
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Type
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CUSTOM
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Details
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In a separate 11 round-bottomed flask
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CUSTOM
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Type
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CUSTOM
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Details
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to give a brown solution
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ADDITION
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Type
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ADDITION
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|
Details
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was added drop wise over a period of 30 minutes at 0° C
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Duration
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30 min
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting reaction mixture
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated to 80° C. overnight
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Duration
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8 (± 8) h
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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Smiles
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BrC=1C=C(C(=NC1)OCC(=O)OCC)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
